Cas no 1805662-66-1 (6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid)
6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid
-
- Inchi: 1S/C12H11F2NO3/c1-2-8-9(5-11(16)17)7(6-15)3-4-10(8)18-12(13)14/h3-4,12H,2,5H2,1H3,(H,16,17)
- InChI Key: IQRORLNIABQLTD-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=C(C#N)C(CC(=O)O)=C1CC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 340
- XLogP3: 2.8
- Topological Polar Surface Area: 70.3
6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000001-1g |
6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid |
1805662-66-1 | 97% | 1g |
$1,475.10 | 2021-09-03 |
6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid
Professional Introduction to 6-Cyano-3-difluoromethoxy-2-ethylphenylacetic Acid (CAS No. 1805662-66-1)
6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid, identified by the CAS number 1805662-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a cyano group, a difluoromethoxy moiety, and an ethylphenylacetic acid backbone, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications.
The< strong>3-difluoromethoxy group in the molecular structure of this compound contributes to its distinct electronic characteristics, enhancing its potential as an intermediate in the synthesis of more complex molecules. The presence of the cyano group further influences its reactivity, making it a versatile building block for further chemical modifications. These features have positioned this compound as a subject of intense study in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of< strong>6-cyano-3-difluoromethoxy-2-ethylphenylacetic acid. Research has indicated that this compound may exhibit inhibitory effects on certain enzymatic pathways, which are relevant to inflammatory and metabolic disorders. The difluoromethoxy group, in particular, has been shown to enhance binding affinity to target proteins, suggesting its utility in designing more potent and selective inhibitors.
One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Studies have demonstrated that derivatives of< strong>6-cyano-3-difluoromethoxy-2-ethylphenylacetic acid can interact with specific receptors in the brain, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The cyano group's ability to modulate receptor activity makes it an attractive feature for further investigation.
The< strong>2-ethylphenylacetic acid backbone provides a stable scaffold for additional functionalization, allowing researchers to tailor the compound's properties for specific applications. This flexibility has led to its incorporation into various drug discovery programs aimed at identifying novel bioactive molecules. The combination of these structural elements makes< strong>6-cyano-3-difluoromethoxy-2-ethylphenylacetic acid a valuable asset in the pharmaceutical industry.
In addition to its pharmacological potential, this compound has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. The ability to fine-tune its chemical structure allows for the development of materials with specific optoelectronic characteristics, which could revolutionize the field of nanotechnology.
The synthesis of< strong>6-cyano-3-difluoromethoxy-2-ethylphenylacetic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.
The growing body of research on< strong>6-cyano-3-difluoromethoxy-2-ethylphenylacetic acid underscores its importance as a chemical entity with broad applications. As scientists continue to uncover new uses for this compound, it is likely that its role in pharmaceuticals and materials science will expand even further. The combination of its unique structural features and versatile reactivity makes it a cornerstone in modern chemical research.
In conclusion, 6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid(CAS No. 1805662-66-1) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its distinctive molecular architecture and functional groups make it a valuable tool for researchers seeking to develop innovative treatments and advanced materials. As our understanding of its properties continues to grow, so too will its impact on scientific and industrial advancements.
1805662-66-1 (6-Cyano-3-difluoromethoxy-2-ethylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)